Cas no 1805444-28-3 (2-Amino-3-bromo-4-nitropyridine)

2-Amino-3-bromo-4-nitropyridine is a halogenated and nitrated pyridine derivative with significant utility in organic synthesis and pharmaceutical research. Its key structural features—an amino group at the 2-position, a bromo substituent at the 3-position, and a nitro group at the 4-position—make it a versatile intermediate for constructing complex heterocyclic compounds. The bromo and nitro groups offer reactive sites for nucleophilic substitution and reduction reactions, respectively, while the amino group facilitates further functionalization. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, including potential drug candidates. Its well-defined reactivity profile ensures consistent performance in multi-step synthetic routes.

2-Amino-3-bromo-4-nitropyridine structure

1805444-28-3 structure

Product Name:2-Amino-3-bromo-4-nitropyridine

CAS No:1805444-28-3

MF:C₅H₄BrN₃O₂

MW:218.008159637451

CID:4898782

Update Time:2025-06-07

2-Amino-3-bromo-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

- 2-Amino-3-bromo-4-nitropyridine
- Inchi： 1S/C5H4BrN3O2/c6-4-3(9(10)11)1-2-8-5(4)7/h1-2H,(H2,7,8)
- InChI Key： CBWJRZFLRDLHNC-UHFFFAOYSA-N
- SMILES： BrC1C(N)=NC=CC=1[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 160
XLogP3: 1
Topological Polar Surface Area: 84.7

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029016303-250mg	2-Amino-3-bromo-4-nitropyridine	1805444-28-3	95%	250mg	$980.00	2022-04-01
Alichem	A029016303-1g	2-Amino-3-bromo-4-nitropyridine	1805444-28-3	95%	1g	$3,097.65	2022-04-01